Cas no 177947-67-0 ((R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate)

(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative commonly used as an intermediate in organic synthesis and pharmaceutical research. The compound features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The benzyloxy moiety at the 3-position provides additional functionalization opportunities for further synthetic modifications. Its high enantiopurity makes it valuable for asymmetric synthesis, particularly in the preparation of bioactive molecules and chiral catalysts. The Boc group also improves solubility in organic solvents, simplifying purification and handling. This compound is widely employed in medicinal chemistry for the development of therapeutics targeting central nervous system disorders and other applications requiring stereochemical precision.

(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate structure

177947-67-0 structure

Product Name:(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate

CAS No:177947-67-0

MF:C₁₆H₂₃NO₃

MW:277.358724832535

MDL:MFCD16556310

CID:1371384

PubChem ID:10826398

Update Time:2025-10-18

(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidinecarboxylic acid, 3-(phenylmethoxy)-, 1,1-dimethylethylester, (3R)-
- (R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate
- 3-(R )-BENZYLOXY-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- SCHEMBL942191
- (3R)-N-tert-Butyloxycarbonyl-3-benzyloxypyrrolidine
- SNDPVESSAGLHJB-CQSZACIVSA-N
- DB-210866
- tert-Butyl (3R)-3-(benzyloxy)pyrrolidine-1-carboxylate
- (R)-tert-Butyl3-(Benzyloxy)pyrrolidine-1-carboxylate
- N-tert-butoxycarbonyl-(R)-3-benzyloxypyrrolidine
- AKOS025402644
- Tert-butyl (3R)-3-phenylmethoxypyrrolidine-1-carboxylate
- (3R)-1-Pyrrolidinecarboxylic acid, 3-(phenylmethoxy)-1,1-dimethylethyl Ester,R)-3-(Benzyloxy)-1-(tert-butoxycarbonyl)pyrrolidine,N-tert-Butoxycarbonyl-(3R)-benzyloxypyrrolidine,N-tert-Butoxycarbonyl-(R)-3-benzyloxypyrrolidine,(R)-3-(Phenylmethoxy)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester
- MFCD16556310
- 177947-67-0
- AB6551
- MDL： MFCD16556310
- Inchi： 1S/C16H23NO3/c1-16(2,3)20-15(18)17-10-9-14(11-17)19-12-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3/t14-/m1/s1
- InChI Key： SNDPVESSAGLHJB-CQSZACIVSA-N
- SMILES： O(CC1C=CC=CC=1)[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 277.16789
Monoisotopic Mass: 277.16779360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 38.8Å²

Experimental Properties

PSA: 38.77

(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate Security Information

Storage Condition：(BD305651)

(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B692640-1g	(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate	177947-67-0		1g	$ 160.00	2022-06-06
TRC	B692640-10g	(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate	177947-67-0		10g	$ 1270.00	2022-06-06
Chemenu	CM511336-1g	(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate	177947-67-0	95%	1g	$349	2023-01-01
TRC	B692640-1000mg	(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate	177947-67-0		1g	$ 196.00	2023-04-18
TRC	B692640-10000mg	(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate	177947-67-0		10g	$ 1533.00	2023-04-18
abcr	AB450865-250 mg	(R)-tert-Butyl 3-(benzyloxy)pyrrolidine-1-carboxylate; .	177947-67-0		250mg	€278.10	2023-06-15
abcr	AB450865-1 g	(R)-tert-Butyl 3-(benzyloxy)pyrrolidine-1-carboxylate; .	177947-67-0		1g	€614.80	2023-06-15
SHENG KE LU SI SHENG WU JI SHU	sc-504482-1g	(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate,	177947-67-0		1g	￥2708.00	2023-09-05
TRC	B692640-5g	(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate	177947-67-0		5g	$ 800.00	2023-09-08
abcr	AB450865-250mg	(R)-tert-Butyl 3-(benzyloxy)pyrrolidine-1-carboxylate; .	177947-67-0		250mg	€281.80	2025-04-20

(R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

177947-67-0 ((R)-tert-Butyl 3-(Benzyloxy)pyrrolidine-1-carboxylate) Related Products

Recommended suppliers

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent